BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling AZD5153

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AZD5153

Cat. No.: B605766

AZD5153 is a potent, selective, and orally available bivalent inhibitor of the BET/BRD4
bromodomain, investigated for its therapeutic potential in various cancers. Due to its potent
biological activity and status as an investigational drug, stringent safety protocols are
imperative to minimize occupational exposure. This guide provides essential safety and
logistical information for researchers, scientists, and drug development professionals handling
AZD5153 in a laboratory setting.

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for AZD5153 indicates it is not classified as
hazardous under the Globally Harmonized System (GHS), it is crucial to recognize that as a
potent investigational compound intended for cancer therapy, it should be handled with the
utmost caution.[1] Clinical studies have identified dose-limiting toxicities in humans, including
thrombocytopenia (low platelet count), diarrhea, and fatigue.[2][3][4][5][6][7] Therefore, a
comprehensive risk assessment should be conducted before any handling of the compound.

Personal Protective Equipment (PPE)

A risk-based approach should be taken for the selection of PPE. The following table
summarizes the recommended PPE for handling AZD5153, based on general guidelines for
potent and hazardous drugs.
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PPE Category

ltem

Specifications and
Recommendations

Hand Protection

Double Gloving

Wear two pairs of
chemotherapy-tested nitrile
gloves (compliant with ASTM
D6978). Change the outer
glove immediately upon
contamination.

Body Protection

Disposable Gown

A disposable, solid-front gown
with long sleeves and tight-

fitting cuffs.

Eye Protection

Safety Goggles or Face Shield

Use chemical splash goggles.
A face shield should be worn
over goggles when there is a

risk of splashes or aerosols.

Respiratory Protection

N95 or higher Respirator

Recommended when handling
the solid compound outside of
a containment system (e.g.,
weighing), or when there is a
potential for aerosol

generation.

Foot Protection

Shoe Covers

Disposable shoe covers
should be worn in designated

handling areas.

Engineering Controls

To minimize exposure, AZD5153 should be handled in a designated area with appropriate

engineering controls.

o Ventilated Enclosure: A certified chemical fume hood or a biological safety cabinet should be

used for all manipulations of the solid compound and for preparing stock solutions.
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o Closed Systems: Whenever feasible, use closed-system transfer devices for handling
solutions.

Safe Handling and Experimental Protocols
Receiving and Storage:
e Upon receipt, inspect the container for any damage.

o Store AZD5153 in a clearly labeled, sealed container in a designated, secure, and well-
ventilated area.

Weighing and Solution Preparation:

Perform all weighing operations of the solid compound within a ventilated enclosure.

Use disposable weighing boats and utensils.

To prepare stock solutions, slowly add the solvent to the solid to avoid generating dust.
AZD5153 is soluble in DMSO, DMF, and ethanol.[8][9][10]

Cap the container tightly and vortex or sonicate until the compound is fully dissolved.
Disposal:

» All disposable PPE (gloves, gown, shoe covers) and materials that have come into contact
with AZD5153 should be disposed of as hazardous chemical waste.

 Liquid waste containing AZD5153 should be collected in a designated, sealed waste
container.

» Follow all institutional and local regulations for hazardous waste disposal.
Spill Management:
o Evacuate and secure the area of the spill.

o Wear appropriate PPE, including respiratory protection.
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» For solid spills, gently cover with an absorbent material to avoid raising dust.
o For liquid spills, absorb with a suitable absorbent material.

» Clean the spill area with a decontaminating solution (e.g., a detergent solution followed by a
solvent in which AZD5153 is soluble).

o Collect all cleanup materials in a sealed container for hazardous waste disposal.

Quantitative Data

Parameter Value Source
Molecular Formula C25H33N70s3 9]
Molecular Weight 479.6 g/mol [9]

- DMSO: = 20 mg/mL- DMF:
N 20 mg/mL- Ethanol: < 20
Solubility _ [81[]
mg/mL- PBS (pH 7.2): 10

mg/mL

o Thrombocytopenia, Diarrhea,
Known Human Toxicities ) ) [21[4]115]1[6][7]
Fatigue, Anemia, Nausea

Experimental Workflow for Safe Handling
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AZD5153 Handling Workflow
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Caption: A workflow diagram for the safe handling of AZD5153 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605766?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

